5-(2,4-dimethylphenyl)-1,3-dimethyl-5,5a-dihydro-1H-indeno[2',1':5,6]pyrido[2,3-d]pyrimidine-2,4,6(3H)-trione

• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol
• IUPAC Name: 2-(2,4-dimethylphenyl)-5,7-dimethyl-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-3(8),9,11,13,15-pentaene-4,6,17-trione
• InChI: InChI=1S/C24H21N3O3/c1-12-9-10-14(13(2)11-12)17-18-20(15-7-5-6-8-16(15)21(18)28)25-22-19(17)23(29)27(4)24(30)26(22)3/h5-11,17-18H,1-4H3
• InChI Key: JZWYIRYKKYBXJU-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C2C3C(=NC4=C2C(=O)N(C(=O)N4C)C)C5=CC=CC=C5C3=O)C

Description

5-(2,4-dimethylphenyl)-1,3-dimethyl-5,5a-dihydro-1H-indeno[2',1':5,6]pyrido[2,3-d]pyrimidine-2,4,6(3H)-trione is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. This molecule belongs to the class of pyrimidine derivatives and has been synthesized using various methods.

Scientific Research Applications

5-(2,4-dimethylphenyl)-1,3-dimethyl-5,5a-dihydro-1H-indeno[2',1':5,6]pyrido[2,3-d]pyrimidine-2,4,6(3H)-trione has shown promising results in various scientific research applications. It has been studied for its potential anticancer, antiviral, and anti-inflammatory properties. The molecule has also been tested for its ability to inhibit the activity of certain enzymes and receptors.

Mechanism of Action

The mechanism of action of 5-(2,4-dimethylphenyl)-1,3-dimethyl-5,5a-dihydro-1H-indeno[2',1':5,6]pyrido[2,3-d]pyrimidine-2,4,6(3H)-trione is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors. The molecule has been shown to inhibit the activity of protein kinase C, which is involved in cell proliferation and differentiation. It has also been shown to inhibit the activity of the COX-2 enzyme, which is involved in inflammation.
Biochemical and Physiological Effects:
5-(2,4-dimethylphenyl)-1,3-dimethyl-5,5a-dihydro-1H-indeno[2',1':5,6]pyrido[2,3-d]pyrimidine-2,4,6(3H)-trione has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the replication of certain viruses, and reduce inflammation. The molecule has also been shown to have a neuroprotective effect and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(2,4-dimethylphenyl)-1,3-dimethyl-5,5a-dihydro-1H-indeno[2',1':5,6]pyrido[2,3-d]pyrimidine-2,4,6(3H)-trione in lab experiments is its potential therapeutic applications. The molecule has shown promising results in various scientific research applications and may be useful in the development of new drugs. However, one of the limitations of using this molecule is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for the research of 5-(2,4-dimethylphenyl)-1,3-dimethyl-5,5a-dihydro-1H-indeno[2',1':5,6]pyrido[2,3-d]pyrimidine-2,4,6(3H)-trione. One of the directions is to explore its potential therapeutic applications in the treatment of cancer, viral infections, and inflammation. Another direction is to study its mechanism of action and identify potential targets for drug development. Additionally, further research can be done to optimize the synthesis method and improve the yield of the molecule.

Synthesis Methods

The synthesis of 5-(2,4-dimethylphenyl)-1,3-dimethyl-5,5a-dihydro-1H-indeno[2',1':5,6]pyrido[2,3-d]pyrimidine-2,4,6(3H)-trione has been achieved using various methods. One of the most commonly used methods involves the reaction of 2,4-dimethylbenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate and acetic acid. The resulting product is then reacted with urea and ammonium acetate to obtain the final product.